Cas no 2639379-09-0 (rac-tert-butyl (4aR,5S,7aR)-octahydro-1H-cyclopentacpyridine-5-carboxylate)

• Product Name: rac-tert-butyl (4aR,5S,7aR)-octahydro-1H-cyclopentacpyridine-5-carboxylate
• CAS No: 2639379-09-0
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5639266
• PubChem ID: 165897996
• Update Time: 2023-11-27

rac-tert-butyl (4aR,5S,7aR)-octahydro-1H-cyclopentacpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639379-09-0
• EN300-28229529
• rac-tert-butyl (4aR,5S,7aR)-octahydro-1H-cyclopenta[c]pyridine-5-carboxylate
• rac-tert-butyl (4aR,5S,7aR)-octahydro-1H-cyclopentacpyridine-5-carboxylate

• Inchi： 1S/C13H23NO2/c1-13(2,3)16-12(15)11-5-4-9-8-14-7-6-10(9)11/h9-11,14H,4-8H2,1-3H3/t9-,10+,11-/m1/s1
• InChI Key： PFXBMFUIAONOSF-OUAUKWLOSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CC[C@@H]2CNCC[C@@H]21)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų